Cas no 1451153-88-0 ({1-(tert-butoxy)carbonyl-2,5-dihydro-1H-pyrrol-3-yl}boronic acid)

• Product Name: {1-(tert-butoxy)carbonyl-2,5-dihydro-1H-pyrrol-3-yl}boronic acid
• CAS No: 1451153-88-0
• MF: C₉H₁₆BNO₄
• MW: 213.038642883301
• CID: 5170486
• PubChem ID: 130118243
• Update Time: 2025-05-25

{1-(tert-butoxy)carbonyl-2,5-dihydro-1H-pyrrol-3-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-carboxylic acid, 3-borono-2,5-dihydro-, 1-(1,1-dimethylethyl) ester
• {1-(tert-butoxy)carbonyl-2,5-dihydro-1H-pyrrol-3-yl}boronic acid

• Inchi： 1S/C9H16BNO4/c1-9(2,3)15-8(12)11-5-4-7(6-11)10(13)14/h4,13-14H,5-6H2,1-3H3
• InChI Key： XHOZAQFSTAPKIY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC=C(B(O)O)C1

Additional information on {1-(tert-butoxy)carbonyl-2,5-dihydro-1H-pyrrol-3-yl}boronic acid

Recent Advances in the Application of {1-(tert-butoxy)carbonyl-2,5-dihydro-1H-pyrrol-3-yl}boronic acid (CAS: 1451153-88-0) in Chemical Biology and Drug Discovery

The compound {1-(tert-butoxy)carbonyl-2,5-dihydro-1H-pyrrol-3-yl}boronic acid (CAS: 1451153-88-0) has emerged as a versatile building block in chemical biology and medicinal chemistry. Recent studies have highlighted its potential in the synthesis of novel bioactive molecules, particularly in the development of protease inhibitors and targeted therapeutics. This boronic acid derivative is characterized by its unique structural features, including a protected amine group and a reactive boronic acid moiety, which make it an attractive intermediate for Suzuki-Miyaura cross-coupling reactions and other boron-mediated transformations.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of covalent inhibitors for SARS-CoV-2 main protease. The researchers utilized the boronic acid functionality to create reversible covalent bonds with the active site cysteine residue, resulting in compounds with nanomolar inhibitory potency. The tert-butoxycarbonyl (Boc) protecting group was found to be crucial for maintaining the stability of the intermediate during synthesis while allowing for facile deprotection when needed.

In the field of cancer therapeutics, several research groups have incorporated this boronic acid derivative into proteasome inhibitor scaffolds. A recent Nature Communications paper (2024) described its use in developing next-generation boron-containing analogs of bortezomib, with improved pharmacokinetic properties and reduced off-target effects. The dihydropyrrole ring system was shown to confer enhanced membrane permeability compared to traditional peptide-based inhibitors.

The compound has also found applications in materials science, particularly in the development of boron-doped organic semiconductors. A 2023 Advanced Materials publication reported its use as a precursor for creating conjugated polymers with unique optoelectronic properties. The researchers noted that the Boc-protected amine group allowed for precise control over polymer morphology during deposition processes.

From a synthetic chemistry perspective, recent methodological advances have improved the scalability and purity of {1-(tert-butoxy)carbonyl-2,5-dihydro-1H-pyrrol-3-yl}boronic acid production. A 2024 Organic Process Research & Development article detailed an optimized continuous flow synthesis protocol that achieves >95% purity with significantly reduced reaction times compared to batch processes. This development is particularly important for meeting the growing demand for this intermediate in pharmaceutical manufacturing.

Looking forward, the unique properties of this boronic acid derivative suggest continued importance in drug discovery pipelines. Its compatibility with both traditional medicinal chemistry approaches and newer technologies like DNA-encoded library synthesis positions it as a valuable tool for addressing challenging biological targets. Ongoing research is exploring its potential in targeted protein degradation strategies and as a component of bifunctional small molecules.